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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling and disposal of trisodium nitride (NasN). Given the highly reactive and hazardous
nature of this compound, strict adherence to these procedural guidelines is critical to ensure
laboratory safety. Trisodium nitride is a highly unstable compound that can decompose
explosively upon warming and reacts violently with water.[1][2]

Personal Protective Equipment (PPE)

Due to the significant hazards associated with trisodium nitride, a comprehensive personal
protective equipment (PPE) strategy is mandatory. This includes protection against skin and
eye contact, as well as respiratory protection from dust particles.
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PPE Category

Required Equipment

Eye and Face

Chemical safety goggles and a full-face shield

are required at all times.

A flame-retardant lab coat, supplemented with a

chemical-resistant apron, is necessary. Full-

Skin
length pants and closed-toe shoes are
mandatory.
Chemical-resistant gloves (e.g., nitrile) should
be worn. Always inspect gloves for integrity
Hands

before use and dispose of them properly after

handling the material.

Respiratory

A NIOSH-approved respirator is required if there
is a potential for dust generation or if handling
the material outside of a controlled atmosphere

glovebox.

Quantitative Safety Data

Comprehensive quantitative safety data for trisodium nitride is not readily available in public

literature. The following table summarizes the known data and explicitly notes where

information is unavailable. Researchers should exercise extreme caution due to these data

gaps.
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Parameter Value Source
Chemical Formula NasN [1112]
CAS Number 12136-83-3 [1][2]
Molecular Weight 82.98 g/mol [2]
N Decomposes explosively on
Decomposition Temperature ) [1]
warming.[1]

Occupational Exposure Limits No established limits found.

Lower Explosive Limit (LEL) Data not available.

Upper Explosive Limit (UEL) Data not available.

Experimental Protocols: Handling and Disposal

The following protocols are based on the known reactivity of trisodium nitride and general
procedures for handling highly water-sensitive and explosive materials.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any signs of damage or
compromise. Do not accept damaged containers.

 Inert Atmosphere: Trisodium nitride must be stored and handled under an inert atmosphere
(e.g., argon or nitrogen) at all times to prevent reaction with air and moisture.[3]

o Storage Conditions: Store in a tightly sealed, clearly labeled container in a cool, dry, and
well-ventilated area, away from heat, sparks, and open flames.

e Incompatible Materials: Keep away from water, acids, and oxidizing agents.

Operational Plan: Step-by-Step Handling

All manipulations of trisodium nitride should be performed in a glovebox with an inert
atmosphere.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://wap.guidechem.com/encyclopedia/trisodium-nitride-dic402100.html
https://www.lookchem.com/casno12136-83-3.html
https://wap.guidechem.com/encyclopedia/trisodium-nitride-dic402100.html
https://www.lookchem.com/casno12136-83-3.html
https://www.lookchem.com/casno12136-83-3.html
https://wap.guidechem.com/encyclopedia/trisodium-nitride-dic402100.html
https://wap.guidechem.com/encyclopedia/trisodium-nitride-dic402100.html
https://www.benchchem.com/product/b576712?utm_src=pdf-body
https://www.benchchem.com/product/b576712?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/399558
https://www.benchchem.com/product/b576712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Preparation: Before introducing trisodium nitride into the glovebox, ensure all necessary
equipment (spatulas, weighing boats, reaction vessels) is thoroughly dried and purged with
the inert gas.

Transfer: Carefully open the container inside the glovebox. Use clean, dry spatulas for
transfer. Avoid any actions that could generate dust.

Weighing: If weighing is necessary, perform it within the glovebox on a tared and grounded
weighing boat.

Reaction Setup: Add the trisodium nitride to the reaction vessel slowly and in a controlled
manner. Ensure the reaction solvent is anhydrous.

Post-Reaction: After the reaction is complete, any excess trisodium nitride must be
guenched safely (see Disposal Plan).

Spill Response

In the event of a spill inside a glovebox:

Use a dry, non-reactive absorbent material (e.g., sand) to collect the spilled solid.

Place the absorbed material into a tightly sealed container for disposal.

In the highly unlikely and dangerous event of a spill outside a glovebox:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

Do not attempt to clean the spill with water or any other liquid.

Prevent the creation of dust clouds.

Disposal Plan

Disposal of trisodium nitride waste requires extreme care due to its reactivity.
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e Quenching Excess Reagent: Slowly and carefully add the trisodium nitride waste to a large
volume of a dry, high-boiling point, non-polar solvent (e.g., toluene) under an inert
atmosphere with vigorous stirring.

o Controlled Decomposition: Cool the suspension in an ice bath. Slowly add a less reactive
alcohol (e.qg., isopropanol or tert-butanol) dropwise to the stirred suspension. This will react
with the trisodium nitride in a more controlled manner than water. Be prepared for gas
evolution (ammonia).

o Final Neutralization: Once the reaction with the alcohol has ceased, very slowly add a
mixture of ethanol and water to ensure all the nitride has been quenched.

e Aqueous Workup: The resulting solution can then be neutralized with a dilute acid (e.qg.,
hydrochloric acid) before being disposed of as aqueous waste, following institutional
guidelines.

Safe Handling Workflow

The following diagram illustrates the critical steps and decision points for the safe handling of
trisodium nitride.

Caption: Workflow for the safe handling and disposal of trisodium nitride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576712#personal-protective-equipment-for-handling-
trisodium-nitride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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